Cas no 53940-88-8 (Boc-α-methyl-D-phenylalanine)

• Product Name: Boc-α-methyl-D-phenylalanine
• CAS No: 53940-88-8
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• MDL: MFCD02682673
• CID: 366899
• PubChem ID: 11140456
• Update Time: 2025-05-24

Boc-α-methyl-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-a-methyl-
• Boc-(S)-2-amino-2- methyl-3-phenylpropanoic acid
• BOC-ALPHA-METHYL-D-PHE
• Boc-alpha-methyl-D-phenylalanine
• Boc-alpha-methyl-L-Phe
• Boc-α-methyl-D-phenylalanine
• N-BOC-A-METHYL-D-PHENYLALANINE
• L-2-benzyloxycarbonylamino-4-tert-butyloxycarbonylamino-butyric acid
• SCHEMBL1552723
• Boc-D-(Me)Phe-OH
• (R)-N-(tert-butyloxycarbonyl)-alpha-methylphenylalanine
• PS-12815
• AKOS015836497
• F86533
• AB88715
• (2R)-2-[(tert-butoxycarbonyl)amino]-2-methyl-3-phenylpropanoic acid
• (R)-2-(tert-butoxycarbonylamino)-2-methyl-3-phenylpropanoic acid
• Boc-
• 53940-88-8
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid
• 111771-58-5
• Boc-alpha-benzyl-D-Ala
• (R)-N-Boc-2-benzylalanine
• (R)-2-((tert-Butoxycarbonyl)amino)-2-methyl-3-phenylpropanoicacid
• (R)-2-((tert-Butoxycarbonyl)amino)-2-methyl-3-phenylpropanoic acid
• N-(tert-butoxycarbonyl)-alpha-methyl-D-phenylalanine
• A inverted exclamation mark-benzyl-D-Ala
• (R)-N-(tert-butoxycarbonyl)-alpha-methylphenylalanine
• CS-0179039
• (2R)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoic acid
• DTXSID601197242
• N-[(1,1-Dimethylethoxy)carbonyl]-alpha-methyl-D-phenylalanine
• MFCD02682673
• A897997
• N-[(1,1-Dimethylethoxy)carbonyl]-a-methyl-L-phenylalanine
• FAXPKABRZLISKX-OAHLLOKOSA-N
• N-[(1,1-Dimethylethoxy)carbonyl]-I+/--methyl-D-phenylalanine
• (R)-2-[(tert-Butoxycarbonyl)amino]-2-methyl-3-phenylpropionic acid
• Boc-a-methyl-D-phenylalanine
• Boc-a-methyl-L-phenylalanine

• MDL： MFCD02682673
• Inchi： 1S/C15H21NO4/c1-14(2,3)20-13(19)16-15(4,12(17)18)10-11-8-6-5-7-9-11/h5-9H,10H2,1-4H3,(H,16,19)(H,17,18)/t15-/m1/s1
• InChI Key： FAXPKABRZLISKX-OAHLLOKOSA-N
• SMILES： O(C(N[C@](C(=O)O)(C)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14700
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 432.115 °C at 760 mmHg
• Flash Point: 215.135 °C
• PSA: 75.63000
• LogP: 2.98800

Boc-α-methyl-D-phenylalanine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Boc-α-methyl-D-phenylalanine

Professional Introduction to Boc-α-methyl-D-phenylalanine (CAS No. 53940-88-8)

Boc-α-methyl-D-phenylalanine, with the chemical identifier CAS No. 53940-88-8, is a crucial intermediate in the field of pharmaceutical synthesis and peptidomimetics. This compound, featuring a protected amino group and an L-configured aromatic amino acid backbone, has garnered significant attention due to its utility in constructing complex peptide analogs and drug candidates.

The Boc (tert-butoxycarbonyl) protecting group on the amino terminus of α-methyl-D-phenylalanine ensures stability under a variety of reaction conditions, making it an ideal building block for multi-step synthetic routes. This stability is particularly valuable in the context of solid-phase peptide synthesis (SPPS), where harsh reagents are often employed to achieve coupling and deprotection cycles.

In recent years, the development of novel peptidomimetics has seen a surge in interest, driven by the need for more potent and selective therapeutic agents. Boc-α-methyl-D-phenylalanine plays a pivotal role in this landscape, particularly in the design of protease inhibitors and receptor antagonists. Its unique stereochemistry allows for the introduction of specific conformational constraints into peptide chains, which can enhance binding affinity and reduce off-target effects.

One of the most compelling applications of Boc-α-methyl-D-phenylalanine is in the synthesis of biased agonists for G protein-coupled receptors (GPCRs). These receptors are involved in a multitude of physiological processes and are targeted by a significant portion of modern pharmaceuticals. By incorporating this modified amino acid into peptide ligands, researchers can fine-tune the receptor signaling pathway, leading to more nuanced therapeutic responses. For instance, studies have demonstrated that peptides incorporating Boc-α-methyl-D-phenylalanine exhibit improved selectivity over native peptides, reducing side effects associated with non-specific receptor activation.

The structural features of α-methyl-D-phenylalanine itself contribute to its utility in drug design. The methyl group at the α-position introduces steric hindrance, which can be exploited to optimize binding interactions within a target protein or enzyme. Additionally, the D-configured aromatic ring provides a rigid scaffold that mimics natural amino acid residues while introducing unique chemical properties. This combination has been leveraged in the development of novel antibiotics and antiviral agents, where precise molecular recognition is critical.

The synthesis of Boc-α-methyl-D-phenylalanine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include protection of the amino group with Boc chloride under basic conditions, followed by stereoselective introduction of the methyl group at the α-position. Advanced synthetic techniques such as asymmetric catalysis have been employed to enhance yield and enantioselectivity. These methods align with contemporary trends toward greener and more efficient synthetic routes, reducing waste and minimizing environmental impact.

The demand for high-purity Boc-α-methyl-D-phenylalanine has led to advancements in purification technologies, ensuring that researchers have access to material suitable for sensitive applications like SPPS and X-ray crystallography. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to confirm purity and structural integrity.

In conclusion, Boc-α-methyl-D-phenylalanine (CAS No. 53940-88-8) represents a cornerstone compound in modern peptidomimetic chemistry. Its versatility in synthetic applications, coupled with its ability to impart unique structural features to peptide analogs, makes it indispensable for drug discovery efforts targeting GPCRs, proteases, and other therapeutic targets. As research continues to uncover new applications for peptidomimetics, the importance of high-quality intermediates like this one will only continue to grow.